methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride
Overview
Description
Methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride (MBAC-HCl) is a synthetic compound with a range of potential applications in scientific research. MBAC-HCl is a white crystalline solid with a melting point of approximately 120°C. It is soluble in water, ethanol, and methanol, and is widely used in the synthesis of other compounds. MBAC-HCl has been studied for its potential uses in drug development, as a reagent in organic synthesis, and as an inhibitor of enzymes.
Mechanism of Action
Methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride works by binding to the active site of the enzyme, blocking its ability to catalyze reactions. This inhibition of enzyme activity can lead to changes in metabolic pathways and ultimately to changes in the physiological and biochemical processes of the organism.
Biochemical and Physiological Effects
methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride has been studied for its potential use in the treatment of inflammation and cancer. In studies of inflammation, methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory compounds. In studies of cancer, methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride has been shown to inhibit the enzyme dihydrofolate reductase (DHFR), which is involved in the regulation of DNA synthesis and repair.
Advantages and Limitations for Lab Experiments
The advantages of using methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride in laboratory experiments include its solubility in water, ethanol, and methanol, and its ability to inhibit enzymes. The main limitation of using methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride in laboratory experiments is its potential toxicity. It is important to use the compound in a well-ventilated area, and to wear protective clothing and equipment when handling it.
Future Directions
Future research on methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride could focus on its potential use in the treatment of other diseases, such as diabetes, cardiovascular diseases, and neurological disorders. Additionally, further research could be conducted on its potential use as a reagent in organic synthesis. Finally, further research could be conducted on its mechanism of action, in order to better understand its effects on biochemical and physiological processes.
Synthesis Methods
Methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride is synthesized by reacting 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylic acid (ABD) with hydrochloric acid. This reaction is carried out in an aqueous solution at a temperature of approximately 120°C. The resulting product is a white crystalline solid with a melting point of approximately 120°C.
Scientific Research Applications
Methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride has been studied for its potential use as an inhibitor of enzymes. In particular, it has been used to inhibit the enzyme cyclooxygenase-2 (COX-2) in studies of inflammation and cancer. Additionally, methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride has been studied for its potential use in drug development. It has been used to inhibit the enzyme dihydrofolate reductase (DHFR), which is involved in the regulation of DNA synthesis and repair.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride involves the reaction of 7-bromo-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid with methylamine and subsequent hydrochloride salt formation.", "Starting Materials": [ "7-bromo-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid", "Methylamine", "Hydrochloric acid", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Dissolve 7-bromo-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid (1.0 g) in methanol (10 mL) and add methylamine (1.0 mL, 40% in water) dropwise with stirring.", "Step 2: Heat the reaction mixture at 60°C for 2 hours.", "Step 3: Cool the reaction mixture to room temperature and filter the precipitated solid.", "Step 4: Wash the solid with diethyl ether and dry under vacuum to obtain methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate as a white solid (yield: 85%).", "Step 5: Dissolve the obtained solid in hydrochloric acid (10 mL, 1M) and stir for 1 hour.", "Step 6: Filter the precipitated solid, wash with diethyl ether, and dry under vacuum to obtain methyl 4-amino-7-bromo-3,4-dihydro-1H-2-benzopyran-4-carboxylate hydrochloride as a white solid (yield: 80%)." ] } | |
CAS RN |
2089650-87-1 |
Molecular Formula |
C11H13BrClNO3 |
Molecular Weight |
322.6 |
Purity |
91 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
